Cas no 17341-78-5 (Cinnoline,4-(methylsulfonyl)-)

• Product Name: Cinnoline,4-(methylsulfonyl)-
• CAS No: 17341-78-5
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 161941
• PubChem ID: 292500
• Update Time: 2025-04-19

Cinnoline,4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cinnoline,4-(methylsulfonyl)-
• 4-methylsulfonylcinnoline
• 4-(Methylsulfonyl)-4-cinnoline
• 4-(Methylsulfonyl)cinnoline
• 4-(Methylsulfonyl)-cinnoline
• 4-Cinnolinyl methyl sulfone
• 4-methanesulfonyl-cinnoline
• 4-Methylsulfonyl-cinnolin
• AC1L6I4O
• AC1Q6TQP
• CTK4D4636
• NSC158308
• KFF3V9XAH9
• SCHEMBL10734959
• DTXSID70169613
• NSC-158308
• Cinnoline, 4-(methylsulfonyl)-
• 17341-78-5
• NSC 158308

• Inchi： 1S/C9H8N2O2S/c1-14(12,13)9-6-10-11-8-5-3-2-4-7(8)9/h2-6H,1H3
• InChI Key： SDJYJJTXZRSQOE-UHFFFAOYSA-N
• SMILES： S(C)(C1=CN=NC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 208.03074
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• PSA: 59.92
• LogP: 2.11410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines